Cas no 7055-77-8 ( )

• Product Name: &nbsp
• CAS No: 7055-77-8
• MF: C₂₇H₄₀O₅
• MW: 444.60350894928
• CID: 975315
• PubChem ID: 261375
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(3S,5S,8R,9S,10S,13S,14S,17S)-4'-ethoxy-10,13-dimethyl-6'-oxospiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-3H-pyran]-17-yl] acetate
• NSC93371
• 7055-77-8
• NSC-93371
• DTXSID80293993
•  

• Inchi： 1S/C27H40O5/c1-5-30-19-14-24(29)32-27(16-19)13-12-25(3)18(15-27)6-7-20-21-8-9-23(31-17(2)28)26(21,4)11-10-22(20)25/h14,18,20-23H,5-13,15-16H2,1-4H3/t18-,20-,21-,22-,23-,25-,26-,27-/m0/s1
• InChI Key： KBYQUXJAZCAIJT-YOYYETCOSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@]4(CC(=CC(=O)O4)OCC)C[C@@H]3CC[C@H]12

Computed Properties

• Exact Mass: 444.2877
• Monoisotopic Mass: 444.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 572.1°C at 760 mmHg
• Flash Point: 243.5°C
• Refractive Index: 1.543
• PSA: 61.83
• LogP: 5.56690